Cas no 40928-83-4 (2,5-diisopropyl-1,3,4-thiadiazole)

• Product Name: 2,5-diisopropyl-1,3,4-thiadiazole
• CAS No: 40928-83-4
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 926380
• PubChem ID: 6451666
• Update Time: 2025-04-19

2,5-diisopropyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-diisopropyl-1,3,4-thiadiazole
• 2,5-di(propan-2-yl)-1,3,4-thiadiazole
• NS00030874
• 40928-83-4
• OSNBUGBUMPTDKE-UHFFFAOYSA-N
• EINECS 255-142-8
• DTXSID50193931
• SCHEMBL1106504

• Inchi： 1S/C8H14N2S/c1-5(2)7-9-10-8(11-7)6(3)4/h5-6H,1-4H3
• InChI Key： OSNBUGBUMPTDKE-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NN=C1C(C)C

Computed Properties

• Exact Mass: 170.087769
• Monoisotopic Mass: 170.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.7

Experimental Properties

• Density: 1.028
• Boiling Point: 254.3°C at 760 mmHg
• Flash Point: 101.3°C
• Refractive Index: 1.506

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles